Cas no 1261918-44-8 (4-(2-Chloro-5-methoxyphenyl)-2-fluorophenol)

• Product Name: 4-(2-Chloro-5-methoxyphenyl)-2-fluorophenol
• CAS No: 1261918-44-8
• MF: C₁₃H₁₀ClFO₂
• MW: 252.668706417084
• MDL: MFCD18313905
• CID: 2763397
• PubChem ID: 53219584
• Update Time: 2025-05-20

4-(2-Chloro-5-methoxyphenyl)-2-fluorophenol Chemical and Physical Properties

Names and Identifiers

• MFCD18313905
• 4-(2-CHLORO-5-METHOXYPHENYL)-2-FLUOROPHENOL
• DTXSID80684408
• 2'-Chloro-3-fluoro-5'-methoxy[1,1'-biphenyl]-4-ol
• 4-(2-Chloro-5-methoxyphenyl)-2-fluorophenol, 95%
• 1261918-44-8
• 4-(2-Chloro-5-methoxyphenyl)-2-fluorophenol

• MDL： MFCD18313905
• Inchi： 1S/C13H10ClFO2/c1-17-9-3-4-11(14)10(7-9)8-2-5-13(16)12(15)6-8/h2-7,16H,1H3
• InChI Key： KJJIKBYWDZMGQB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C1C=CC(=C(C=1)F)O)OC

Computed Properties

• Exact Mass: 252.0353354Da
• Monoisotopic Mass: 252.0353354Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-(2-Chloro-5-methoxyphenyl)-2-fluorophenol

Comprehensive Overview of 4-(2-Chloro-5-methoxyphenyl)-2-fluorophenol (CAS No. 1261918-44-8): Properties, Applications, and Industry Insights

4-(2-Chloro-5-methoxyphenyl)-2-fluorophenol (CAS No. 1261918-44-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This halogenated phenol derivative combines a methoxyphenyl group with a fluorophenol moiety, making it a versatile intermediate for synthesizing bioactive molecules. The presence of both chloro and fluoro substituents enhances its reactivity, enabling selective modifications in cross-coupling reactions—a topic frequently searched by chemists exploring Suzuki-Miyaura or Buchwald-Hartwig protocols.

Recent studies highlight the compound’s potential in drug discovery, particularly for targeting GPCRs (G-protein-coupled receptors) and kinase inhibitors. Researchers are investigating its role as a scaffold for anticancer agents, aligning with the rising demand for precision medicine solutions. In agrochemicals, its structural motifs appear in herbicide and pesticide formulations, addressing global concerns about crop protection and sustainable agriculture—keywords trending in scientific forums and patent filings.

The compound’s physicochemical properties—such as a molecular weight of 256.68 g/mol, moderate lipophilicity (LogP ~3.2), and stability under ambient conditions—make it suitable for high-throughput screening (HTS). Laboratories often query its solubility in DMSO or ethanol, critical for bioassays. Its UV-Vis absorption profile (λ_max ≈ 280 nm) also facilitates analytical detection via HPLC, a technique widely discussed in method development circles.

From a synthetic perspective, 4-(2-Chloro-5-methoxyphenyl)-2-fluorophenol is typically prepared via Friedel-Crafts acylation followed by halogenation, with yields optimized through microwave-assisted synthesis—a hot topic in green chemistry communities. Its regioselectivity in electrophilic substitutions is frequently compared to similar compounds like 2,4-difluorophenol or 4-chloro-3-methoxyphenol, terms often co-searched in chemical databases.

Regulatory and safety data indicate that the compound requires standard handling precautions (e.g., gloves, ventilation), though it is not classified as hazardous under major GHS categories. Environmental fate studies, including biodegradation pathways, remain an active area of investigation, reflecting the industry’s focus on ESG compliance.

In summary, CAS No. 1261918-44-8 represents a promising building block for medicinal chemistry and material science, with its applications resonating with current trends like fragment-based drug design and catalysis. Its nomenclature, synthesis, and utility continue to inspire academic and industrial research, as evidenced by growing citations in SciFinder and Reaxys queries.